![molecular formula C26H24ClN5O4 B298774 (E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide](/img/structure/B298774.png)
(E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide
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Overview
Description
(E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide, also known as CDDO-Im, is a synthetic triterpenoid compound that has been extensively studied for its potential therapeutic applications in various diseases. CDDO-Im is a potent antioxidant and anti-inflammatory agent that has shown promising results in preclinical studies.
Mechanism of Action
(E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide exerts its therapeutic effects by modulating multiple signaling pathways involved in cell survival, proliferation, and inflammation. This compound activates the Nrf2-Keap1 pathway, which is a key regulator of cellular antioxidant defense and detoxification. This compound also inhibits the NF-κB pathway, which is a major mediator of inflammation and cell survival. In addition, this compound inhibits the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. This compound induces the expression of antioxidant enzymes, such as heme oxygenase-1 and NAD(P)H:quinone oxidoreductase 1, which protect cells from oxidative stress. This compound also inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and chemokines, such as MCP-1 and CXCL10. In addition, this compound has been shown to inhibit angiogenesis, which is the formation of new blood vessels that is essential for tumor growth.
Advantages and Limitations for Lab Experiments
One of the advantages of using (E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide in lab experiments is its potent antioxidant and anti-inflammatory properties, which make it a useful tool for studying oxidative stress and inflammation in various disease models. However, one of the limitations of using this compound is its complex synthesis method, which may limit its availability and increase its cost.
Future Directions
There are several future directions for research on (E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide. One direction is to further investigate its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. Another direction is to develop more efficient and cost-effective synthesis methods for this compound. In addition, future research could focus on identifying the optimal dosage and administration route for this compound in clinical trials.
Synthesis Methods
(E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide can be synthesized using a multi-step process starting from 2,5-dimethyl-1H-pyrrole-3-carboxylic acid. The synthesis involves several chemical reactions, including esterification, nitration, and amidation. The final step involves the reaction of the intermediate product with 4-chlorophenyl isocyanate to yield this compound.
Scientific Research Applications
(E)-N-(4-Chloro-phenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitro-phenyl)-1H-pyrrol-3-yl]-acrylamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases. In preclinical studies, this compound has shown anti-tumor activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. This compound has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in animal models of neurodegenerative diseases. In addition, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines.
properties
Molecular Formula |
C26H24ClN5O4 |
---|---|
Molecular Weight |
506 g/mol |
IUPAC Name |
(E)-N-(4-chlorophenyl)-2-cyano-3-[2,5-dimethyl-1-(4-morpholin-4-yl-3-nitrophenyl)pyrrol-3-yl]prop-2-enamide |
InChI |
InChI=1S/C26H24ClN5O4/c1-17-13-19(14-20(16-28)26(33)29-22-5-3-21(27)4-6-22)18(2)31(17)23-7-8-24(25(15-23)32(34)35)30-9-11-36-12-10-30/h3-8,13-15H,9-12H2,1-2H3,(H,29,33)/b20-14+ |
InChI Key |
SFAPBYVIAPGZNP-XSFVSMFZSA-N |
Isomeric SMILES |
CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C)/C=C(\C#N)/C(=O)NC4=CC=C(C=C4)Cl |
SMILES |
CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NC4=CC=C(C=C4)Cl |
Canonical SMILES |
CC1=CC(=C(N1C2=CC(=C(C=C2)N3CCOCC3)[N+](=O)[O-])C)C=C(C#N)C(=O)NC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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